Cas no 17528-72-2 (Tetrahydrobiopterin)

Tetrahydrobiopterin ((RAC) -sapropterin) is a cofactor of aromatic amino acid hydroxylase and an essential cofactor of nitric oxide synthase (NOS)

Tetrahydrobiopterin structure

Product Name:Tetrahydrobiopterin

CAS No:17528-72-2

Molecular Formula:C₉H₁₅N₅O₃

Molecular Weight:241.25

CID:50787

PubChem ID:135402045

Tetrahydrobiopterin Properties

Names and Identifiers

- Tetrahydrobiopterin
- 5,6,7,8-Tetrahydrobiopterin
- Sapropterin
- Tetrahydrobiopterin dihydrochloride
- (6R)-5,6,7,8-TETRAHYDRO-BIOPTERIN DIHYDROCHLORIDE
- (6R)-5,6,7,8-TETRAHYDRO-L-BIOPTERIN DIHYDROCHLORIDE
- (6R)-BH4 2HCL
- 6R-BH4
- bh4
- TETRAHYDRO-L-BIOPTERIN,DIHYDROCHLORIDE
- THB,2HCL
- BH4 DIHYDROCHLORIDE
- THB, 2HCL
- TETRAHYDRO-L-BIOPTERIN, DIHYDROCHLORIDE
- (1R,2S)-(2-Amino-3,4,5,6,7,8-hexahydro-4-oxo-6-pteridinyl)-1,2-propandiol
- CichoricAcid
- HMS3749A03
- (6S)-2-Amino-6-[(1S,2S)-1,2-dihydroxypropyl]-5,6,7,8-tetrahydro-3H-pteridin-4-one
- A812071
- AB-323/40848589
- 4(1H)-Pteridinone, 5,6,7,8-tetrahydro-2-amino-6-(1,2-dihydroxypropyl)-
- AKOS040742717
- SCHEMBL1534380
- 5,6,7,8-Tetrahydro-2-amino-6-(1,2-dihydroxypropyl)-4(1H)-pteridinone
- L-erythro-2-Amino-6-(1,2-dihydroxypropyl)-5,6,7,8-tetrahydro-4(3H)-pteridinon
- CS-7811
- FT-0674967
- Q61014518
- 1-(2-amino-4-hydroxy-5,6,7,8-tetrahydropteridin-6-yl)propane-1,2-diol
- ZINC04475363
- HY-107383
- 5-26-18-00418 (Beilstein Handbook Reference)
- SCHEMBL8529156
- AC-36379
- CHEMBL337765
- 2-amino-4-hydroxy-6-(1,2-dihydroxypropyl)-5,6,7,8 tetrahydro pteridine
- 2-amino-6-(1,2-dihydroxypropyl)-5,6,7,8-tetrahydropteridin-4(3H)-one
- tetrahydrobiopterin
- DTXSID80872469
- ZINC00057518
- MS-23415
- CHEBI:15372
- BCP07522
- 5,6,7,8-tetrahydrobiopterin
- FNKQXYHWGSIFBK-UHFFFAOYSA-N
- 2-amino-6-(1,2-dihydroxypropyl)-5,6,7,8-tetrahydro-3H-pteridin-4-one
- NS00125785
- 2-amino-6-(1,2-dihydroxypropyl)-5,6,7,8-tetrahydro-4(3H)-pteridinone
- BRN 0544742
- FT-0700530
- 17528-72-2
- sapropterin a
- 2-Amino-6-(1,2-dihydroxypropyl)-5,6,7,8-tetrahydoro-4(1H)-pteridinone
- 6R-L-5,6,7,8-tetrahydrobiopterin
- (6R)-L-erythro-tetrahydrobiopterin
- R-THBP
- (6R)-L-erythro-5,6,7,8-tetrahydrobiopterin
- (-)-(6R)-2-amino-6-((1R,2S)-1,2-dihydroxypropyl)-5,6,7,8-tetrahydro-4(3H)-pteridinone
- 6R-5,6,7,8-tetrahydrobiopterin
- G12498
- DA-68071
- 2-amino-6-(1,2-dihydroxypropyl)-5,6,7,8-tetrahydropteridin-4(1H)-one
- (6S)-Tetrahydro-L-biopterin
- 4(3H)-Pteridinone, 2-amino-6-(1,2-dihydroxypropyl)-5,6,7,8-tetrahydro-
- BH4
- 5,6,7,8-TETRAHYDROBIOPTERIN
- sapropterin
- +Expand
- InChIKey： FNKQXYHWGSIFBK-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H15N5O3/c1-3(15)6(16)4-2-11-7-5(12-4)8(17)14-9(10)13-7/h3-4,6,12,15-16H,2H2,1H3,(H4,10,11,13,14,17)
- SMILES： O=C1C2=C(NC(N)=N1)NCC(C(O)C(O)C)N2

Computed Properties

Exact Mass: 313.07100
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 2
Monoisotopic Mass: 241.117
Heavy Atom Count: 17
Complexity: 405
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -1.9
Topological Polar Surface Area: 132A^2

Experimental Properties

LogP: 0.76100
PSA: 136.29000
Boiling Point: 506.6°Cat760mmHg
Flash Point: 260.2°C
Density: 1.89

Tetrahydrobiopterin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0021C0-5mg	4(3H)-Pteridinone, 2-amino-6-(1,2-dihydroxypropyl)-5,6,7,8-tetrahydro-	17528-72-2	99%	5mg	$209.00
A2B Chem LLC	AA94240-5mg	4(3H)-Pteridinone, 2-amino-6-(1,2-dihydroxypropyl)-5,6,7,8-tetrahydro-	17528-72-2	≥98%	5mg	$382.00	2024-04-20
Aaron	AR0021KC-5mg	4(3H)-Pteridinone, 2-amino-6-(1,2-dihydroxypropyl)-5,6,7,8-tetrahydro-	17528-72-2		5mg	$180.00
Ambeed	A279483-10mg	2-Amino-6-(1,2-dihydroxypropyl)-5,6,7,8-tetrahydropteridin-4(3H)-one	17528-72-2	98%	10mg	$286.0	2024-07-21
Chemenu	CM442053-10mg	4(3H)-Pteridinone, 2-amino-6-(1,2-dihydroxypropyl)-5,6,7,8-tetrahydro-	17528-72-2	95%+	10mg	$***	2023-03-30
ChemScence	CS-7811-5mg	Tetrahydrobiopterin	17528-72-2	99.87%	5mg	$156.0	2022-04-27
eNovation Chemicals LLC	Y1233831-5mg	4(3H)-Pteridinone, 2-amino-6-(1,2-dihydroxypropyl)-5,6,7,8-tetrahydro-	17528-72-2	99%	5mg	$215	2024-06-07
MedChemExpress	HY-107383-10mM*1mLinDMSO	Tetrahydrobiopterin	17528-72-2		10mM*1mLinDMSO	￥1430	2023-07-26
TargetMol Chemicals	T17056-2mg	Tetrahydrobiopterin	17528-72-2	99.82%	2mg	￥ 664	2024-07-24
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T305191-10mg	Tetrahydrobiopterin	17528-72-2	≥98%	10mg	¥2062.90	2023-08-31

Tetrahydrobiopterin Suppliers

HU BEI QI FEI YI YAO HUA GONG Co., Ltd.

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Hubei Wande Chemical Co.,Ltd.

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(CAS:17528-72-2)

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Hubei Shixing Chemical Co., Ltd

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

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(CAS:17528-72-2)

MR./MRS.:TANG SI LEI

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Email:2881489226@qq.com

Tetrahydrobiopterin Related Literature

1. Some observations on the effects of light and solvent polarity on the kinetics of tetrahydrobiopterin autoxidation

John A. Blair,Anthony J. Pearson J. Chem. Soc. Perkin Trans. 2 1974 1786
2. Quantum chemical studies of dioxygen activation by mononuclear non-heme iron enzymes with the 2-His-1-carboxylate facial triad

Arianna Bassan,Tomasz Borowski,Per E. M. Siegbahn Dalton Trans. 2004 3153
3. Non-enzymatic, tetrahydrobiopterin-mediated hydroxylation of phenylalanine

John A. Blair,Anthony J. Pearson J. Chem. Soc. Perkin Trans. 2 1975 245
4. Exploring the redox reactions between heme and tetrahydrobiopterin in the nitric oxide synthases

Dennis J. Stuehr,Chin-Chuan Wei,Zhiqiang Wang,Russ Hille Dalton Trans. 2005 3427
5. The interaction of aluminum with catecholamine-based neurotransmitters: can the formation of these species be considered a potential risk factor for neurodegenerative diseases?

Gabriele Dalla Torre,Jon I. Mujika,Joanna Izabela Lachowicz,Maria J. Ramos,Xabier Lopez Dalton Trans. 2019 48 6003
6. Carbon–fluorine bond cleavage mediated by metalloenzymes

Yifan Wang,Aimin Liu Chem. Soc. Rev. 2020 49 4906
7. Kinetics and mechanism of the autoxidation of the 2-amino-4-hydroxy-5,6,7,8-tetrahydropteridines

John A. Blair,Anthony J. Pearson J. Chem. Soc. Perkin Trans. 2 1974 80
8. The role of tetrahydrobiopterin in catalysis by nitric oxide synthase

Iňaki Morao,Ganga Periyasamy,Ian H. Hillier,John A. Joule Chem. Commun. 2006 3525
9. Reductase-catalyzed tetrahydrobiopterin regeneration alleviates the anti-competitive inhibition of tyrosine hydroxylation by 7,8-dihydrobiopterin

Yinbiao Xu,Youran Li,Leyun Li,Liang Zhang,Zhongyang Ding,Guiyang Shi Catal. Sci. Technol. 2021 11 3128
10. Reductase-catalyzed tetrahydrobiopterin regeneration alleviates the anti-competitive inhibition of tyrosine hydroxylation by 7,8-dihydrobiopterin

Yinbiao Xu,Youran Li,Leyun Li,Liang Zhang,Zhongyang Ding,Guiyang Shi Catal. Sci. Technol. 2021 11 3128

17528-72-2 (Tetrahydrobiopterin) Related Products

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Amadis Chemical Company Limited

(CAS:17528-72-2)Tetrahydrobiopterin

Purity:99%

Quantity:10mg

Price($):257.0